1-Bromo-1-(2-ethoxy-4-hydroxyphenyl)propan-2-one

• Molecular Formula: C11H13BrO3
• Molecular Weight: 273.12 g/mol
• IUPAC Name: 1-bromo-1-(2-ethoxy-4-hydroxyphenyl)propan-2-one
• InChI: InChI=1S/C11H13BrO3/c1-3-15-10-6-8(14)4-5-9(10)11(12)7(2)13/h4-6,11,14H,3H2,1-2H3
• InChI Key: UGCLUPSTKQXVFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)O)C(C(=O)C)Br

Description

1-Bromo-1-(2-ethoxy-4-hydroxyphenyl)propan-2-one is a brominated aromatic ketone derivative characterized by a propan-2-one backbone substituted with a bromine atom and a 2-ethoxy-4-hydroxyphenyl group. This compound belongs to a broader class of α-brominated ketones, which are widely utilized in organic synthesis as intermediates for pharmaceuticals, agrochemicals, and materials science applications. The presence of both electron-donating (ethoxy and hydroxyl) and electron-withdrawing (bromo) groups on the aromatic ring imparts unique reactivity and physicochemical properties, making it a subject of interest in comparative studies with analogous structures.

Comparison with Similar Compounds

Comparative Analysis with Analogous Compounds

Structural and Functional Group Variations

The compound’s closest structural analogs differ in substituent patterns on the phenyl ring or the propan-2-one moiety. Key examples include:

(a) 2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one

• Structure : Features a brominated α,β-unsaturated ketone with a 4-methylphenyl and phenyl group.
• Synthesis : Prepared via bromination of 1-(4-methylphenyl)-3-phenylprop-2-en-1-one followed by dehydrohalogenation .
• Applications : Used in crystallographic studies to analyze chalcone derivatives’ packing motifs .

(b) 1-(4-Bromophenylimino)-1-(phenylhydrazono)-propan-2-one

• Structure : Contains dual hydrazone groups and a 4-bromophenyl substituent.
• Properties : Exhibits corrosion inhibition efficiencies of 90.4% (1 mM) and 93.2% (2 mM) in acidic media, highlighting its utility in materials protection .

(c) 1-(4-Chlorophenylimino)-1-(phenylhydrazono)-propan-2-one

• Structure : Chlorine replaces bromine on the phenyl ring.
• Properties : Lower inhibition efficiency (88.3% at 1 mM) compared to the brominated analog, suggesting halogen-dependent activity .

Physicochemical and Reactivity Comparisons

Table 1: Inhibition Efficiencies of Brominated and Chlorinated Propan-2-one Derivatives

Compound	Inhibition Efficiency (1 mM)	Inhibition Efficiency (2 mM)
1-(4-Bromophenylimino)-propan-2-one	90.4%	93.2%
1-(4-Chlorophenylimino)-propan-2-one	88.3%	91.3%

• Key Insight : Brominated derivatives generally outperform chlorinated analogs in corrosion inhibition, likely due to bromine’s higher electronegativity and polarizability .

Table 2: Substituent Effects on Reactivity

Compound	Substituents	Reactivity Notes
1-Bromo-1-(2-ethoxy-4-hydroxyphenyl)-propan-2-one	2-ethoxy, 4-hydroxy, bromo	Enhanced solubility due to hydroxyl; ethoxy stabilizes resonance .
2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one	4-methyl, bromo, α,β-unsaturated	Conjugation increases electrophilicity at the β-carbon .
1-(4-Methoxyphenyl)-2,3,3-trichloro-2-propen-1-one	Methoxy, trichloro	Methoxy enhances electron density; trichloro increases steric hindrance .

Crystallographic and Structural Insights

• Crystal Packing : Brominated chalcone derivatives (e.g., 2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one) exhibit planar geometries stabilized by π-π stacking and halogen bonding .
• Hydrogen Bonding : The hydroxyl group in 1-Bromo-1-(2-ethoxy-4-hydroxyphenyl)propan-2-one likely participates in intramolecular H-bonding with the ethoxy group, influencing its solid-state arrangement .